![molecular formula C22H27FN2O4S B2399057 4-ethoxy-3-fluoro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide CAS No. 954615-09-9](/img/structure/B2399057.png)
4-ethoxy-3-fluoro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-ethoxy-3-fluoro-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide moiety, which is a common feature in many pharmaceutical drugs . The molecule also contains a tetrahydroquinoline ring, which is a structure found in many alkaloids and drugs .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a benzenesulfonamide group attached to a tetrahydroquinoline ring. The tetrahydroquinoline ring would have an isopentyl group and a 2-oxo substituent. The benzenesulfonamide group would have ethoxy and fluoro substituents .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzenesulfonamide group could potentially undergo reactions at the sulfur or nitrogen atoms. The tetrahydroquinoline ring could potentially undergo reactions at the 2-oxo group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Some general properties can be predicted based on its functional groups. For example, it would likely be soluble in organic solvents due to its aromatic ring and ether group .Scientific Research Applications
Antitumor Agents
Tetrahydroquinoline derivatives bearing sulfonamide groups have been synthesized and evaluated for their antitumor activity. Compounds with significant potency against various cancer cell lines were identified, offering a new class of antitumor agents. These compounds have shown more efficacy than Doxorubicin, a reference drug, in in vitro studies, suggesting their potential as therapeutic options for cancer treatment (Alqasoumi et al., 2010).
Adrenergic Receptor Agonists
Research into tetrahydroisoquinoline derivatives containing benzenesulfonamide revealed their effectiveness as selective agonists for the human beta3 adrenergic receptor. These compounds, particularly a 4,4-biphenyl derivative, were identified as full agonists, showing selectivity and potential therapeutic applications in treating metabolic disorders (Parmee et al., 2000).
Fluorophore Development for Zinc Detection
The synthesis and evaluation of sulfonamide derivatives have also contributed to the development of specific fluorophores for zinc (II) detection. These compounds form fluorescent complexes with zinc, offering tools for studying intracellular zinc concentrations, crucial for understanding zinc's role in biological processes (Kimber et al., 2003).
Antiviral Agents Against Dengue Virus
Diarylpyrazolylquinoline derivatives have been synthesized and evaluated for their anti-dengue virus activity. Compounds with potent anti-DENV activity were identified, representing potential antiviral agents for treating dengue virus infections (Lee et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-ethoxy-3-fluoro-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27FN2O4S/c1-4-29-21-9-7-18(14-19(21)23)30(27,28)24-17-6-8-20-16(13-17)5-10-22(26)25(20)12-11-15(2)3/h6-9,13-15,24H,4-5,10-12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJUZNVQFWSLJHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)CCC(C)C)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.